A rapid and green synthetic approach for hierarchically assembled porous ZnO nanoflakes with enhanced catalytic activity†
Journal of Materials Chemistry Pub Date: 2012-06-25 DOI: 10.1039/C2JM32998K
Abstract
Three dimensionally (3D) assembled hierarchical porous ZnO structures are of key importance for their applications in sensors, lithium-ion batteries, solar cells and in catalysis. Here, the controlled synthesis of 3D hierarchically porous ZnO architectures constructed of two dimensional (2D) nano-sheets through the calcination of a hydrozincite [Zn5(CO3)2(OH)6] intermediate is presented. The intermediate 3D hierarchical hydrozincite has been synthesized by a novel organic surfactant and solvent free aqueous protocol at room temperature using an aqueous solution of ammonium carbonate and laboratory grade bulk ZnO in a short time (20–30 min). The amount of carbonate and the reaction temperature play a crucial role in the formation of the 3D hierarchical morphology and on the basis of the experimental results a probable reaction mechanism is proposed. On calcination, the synthesized 3D hierarchical hydrozincite resulted in ZnO with an almost identical morphology to the parental hydrozincite. On decomposition a porous structure having a surface area of 44 m2 g−1 is obtained. The synthesized hierarchical ZnO morphology exhibits an improved catalytic activity for the synthesis of 5-substituted-1H-tetrazoles with different nitriles and sodium azide than that of nanocrystalline ZnO and bulk ZnO, as well as other developed solid catalysts. The catalyst is easily recyclable without a significant loss in catalytic activity.
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